N-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-furamide

• IUPAC Name: N-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H15N3O2/c1-13-7-9-14(10-8-13)17-18(21-19(23)15-5-4-12-24-15)22-11-3-2-6-16(22)20-17/h2-12H,1H3,(H,21,23)
• InChI Key: OCIHAINXJVGPNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N3C=CC=CC3=N2)NC(=O)C4=CC=CO4
• Molecular Formula: C19H15N3O2
• Molecular Weight: 317.3 g/mol

Description

“N-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-furamide” is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines are known for their broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs. They have also been proposed for the treatment of cancer, cardiovascular diseases, and Alzheimer’s disease.

Synthesis Analysis

The synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids, which include “N-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-furamide”, has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid. The main literature method for the synthesis of these compounds consists of condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo[1,2-a]pyridine.

Molecular Structure Analysis

The molecular structure of “N-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-furamide” can be analyzed using various spectroscopic methods. For instance, the 1H NMR spectrum of a similar compound, “[2-(4-Methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetic acid (3d)”, shows specific chemical shifts and integrals that characterize its structure.

Chemical Reactions Analysis

The chemical reactions involving “N-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-furamide” can be analyzed based on its reactivity. As part of the imidazo[1,2-a]pyridine class of compounds, it can undergo various chemical reactions, including condensation with α-halo ketones.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-furamide” can be inferred from similar compounds. For instance, “[2-(4-Methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetic acid (3d)” is a white powder with a melting point of 240–241°C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Imidazo[1,2-a]pyridine derivatives have garnered attention due to their broad spectrum of biological activity. Specifically, N-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]furan-2-carboxamide shows promise in several areas:

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Synthetic Chemistry

The synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids has been a topic of interest. . However, these multistep processes suffer from low overall yields.

Copper-Catalyzed Transformations

Researchers have explored copper-catalyzed methods for synthesizing imidazopyridines. For example:

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Antitubercular Activity

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Microwave-Assisted Synthesis

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Future Directions

The future directions for the research and development of “N-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-furamide” could include the development of new methods for its synthesis that allow obtaining the target products in one synthetic stage with high yields. Additionally, further studies could explore its potential biological activities and applications in medicine.

Mechanism of Action

Target of Action

The compound N-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]furan-2-carboxamide, also known as N-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-furamide, is a derivative of imidazo[1,2-a]pyridine . Imidazo[1,2-a]pyridine derivatives are known to selectively bind to the ω1 subtype of receptors in the central nervous system . Their affinity for the ω2 or ω3 subtypes is low .

Mode of Action

Similar compounds, such as zolpidem, which is an imidazo[1,2-a]pyridin-3-yl-acetic acid derivative, exert their hypnotic effects by blocking γ-aminobutyric acid (gaba) receptors . This suggests that N-[2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]furan-2-carboxamide might interact with its targets in a similar manner.

Result of Action

Based on the known effects of similar compounds, it may have potential sedative or hypnotic effects due to its interaction with gaba receptors .